Cas no 1021119-45-8 (4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine)

4-[4-(2-Methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine is a structurally complex pyrimidine derivative featuring a benzenesulfonyl-piperazine moiety. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for applications requiring selective modulation of biological targets. The presence of methoxy, methyl, and propoxy substituents enhances its solubility and binding affinity, while the sulfonyl group contributes to stability and reactivity. Its well-defined molecular architecture makes it suitable for further derivatization in drug discovery. The compound's purity and synthetic reproducibility are key advantages, ensuring consistent performance in research and development settings. Its utility lies in exploratory chemistry and as a scaffold for bioactive molecule design.
4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine structure
1021119-45-8 structure
Product Name:4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine
CAS No:1021119-45-8
MF:C20H28N4O4S
MW:420.525723457336
CID:6205818
PubChem ID:42065433
Update Time:2025-11-01

4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine
    • AKOS024648556
    • 4-(4-((2-methoxy-5-methylphenyl)sulfonyl)piperazin-1-yl)-2-methyl-6-propoxypyrimidine
    • F2443-0142
    • 4-[4-(2-methoxy-5-methylphenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propoxypyrimidine
    • 1021119-45-8
    • SR-01000912767
    • SR-01000912767-1
    • Inchi: 1S/C20H28N4O4S/c1-5-12-28-20-14-19(21-16(3)22-20)23-8-10-24(11-9-23)29(25,26)18-13-15(2)6-7-17(18)27-4/h6-7,13-14H,5,8-12H2,1-4H3
    • InChI Key: HEFOGELGETUUJO-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C=CC=1OC)(N1CCN(C2C=C(N=C(C)N=2)OCCC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 420.18312656g/mol
  • Monoisotopic Mass: 420.18312656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 93.2Ų

4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine Pricemore >>

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Additional information on 4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine

Comprehensive Overview of 4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine (CAS No. 1021119-45-8)

The compound 4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine (CAS No. 1021119-45-8) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrimidine core, piperazine linkage, and benzenesulfonyl moiety, make it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for small-molecule therapeutics and agrochemical intermediates has surged, driven by advancements in precision medicine and sustainable agriculture. 4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine aligns with these trends due to its tunable physicochemical properties. Its logP value and solubility profile suggest favorable bioavailability, a critical factor for drug development. Additionally, its propoxy and methoxy substituents enhance metabolic stability, addressing common challenges in pharmacokinetics.

The synthesis of CAS No. 1021119-45-8 involves multi-step organic transformations, including Suzuki coupling and nucleophilic substitution reactions. These methods are widely discussed in academic forums, reflecting the compound's relevance in modern medicinal chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity, meeting stringent regulatory standards for pharmaceutical intermediates.

From an industrial perspective, 4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine is often explored for its scalability. Manufacturers prioritize green chemistry principles to minimize waste and energy consumption during production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production). Such efforts resonate with environmentally conscious investors and stakeholders in the fine chemicals sector.

Emerging studies highlight the compound's potential in addressing drug-resistant infections and chronic inflammatory conditions. Its mechanism of action, possibly involving signal transduction pathways, is a hot topic in biomedical research. Online searches frequently include queries like "role of piperazine derivatives in cancer therapy" or "sulfonyl-based agrochemicals," underscoring public interest in these applications.

Regulatory compliance is another critical aspect. While CAS No. 1021119-45-8 is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, transportation, and disposal, emphasizing the importance of risk assessment in chemical operations.

In conclusion, 4-[4-(2-methoxy-5-methylbenzenesulfonyl)piperazin-1-yl]-2-methyl-6-propoxypyrimidine represents a convergence of innovation and practicality. Its multifaceted applications—from drug discovery to crop protection—make it a compelling subject for ongoing research. As scientific communities delve deeper into its properties, this compound is poised to play a pivotal role in shaping future bioactive molecules.

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